Cas no 215605-66-6 (Benzoic acid, 4-(cyanomethyl)-3-methoxy-, methyl ester)

• Product Name: Benzoic acid, 4-(cyanomethyl)-3-methoxy-, methyl ester
• CAS No: 215605-66-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 3910193
• PubChem ID: 18318500
• Update Time: 2025-04-22

Benzoic acid, 4-(cyanomethyl)-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(cyanomethyl)-3-methoxy-, methyl ester
• Methyl 4-(cyanomethyl)-3-methoxybenzoate
• SCHEMBL6955701
• Methyl4-(cyanomethyl)-3-methoxybenzoate
• DB-114741
• 215605-66-6

• Inchi： 1S/C11H11NO3/c1-14-10-7-9(11(13)15-2)4-3-8(10)5-6-12/h3-4,7H,5H2,1-2H3
• InChI Key： KGDNHKFZIQBZJK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CC#N)C(OC)=C1

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3Ų